Cas no 2171806-46-3 ((4,5-dibromofuran-2-yl)methanesulfonyl fluoride)

• Product Name: (4,5-dibromofuran-2-yl)methanesulfonyl fluoride
• CAS No: 2171806-46-3
• MF: C₅H₃Br₂FO₃S
• MW: 321.946922540665
• CID: 6077410
• PubChem ID: 165519448
• Update Time: 2025-10-28

(4,5-dibromofuran-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (4,5-dibromofuran-2-yl)methanesulfonyl fluoride
• 2171806-46-3
• EN300-1451111

• Inchi： 1S/C5H3Br2FO3S/c6-4-1-3(11-5(4)7)2-12(8,9)10/h1H,2H2
• InChI Key： VRBUMFXSTKNNTC-UHFFFAOYSA-N
• SMILES： BrC1=C(OC(=C1)CS(=O)(=O)F)Br

Computed Properties

• Exact Mass: 321.81332g/mol
• Monoisotopic Mass: 319.81537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.7Ų

Additional information on (4,5-dibromofuran-2-yl)methanesulfonyl fluoride

Introducing (4,5-dibromofuran-2-yl)methanesulfonyl fluoride (CAS No. 2171806-46-3): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

(4,5-dibromofuran-2-yl)methanesulfonyl fluoride, identified by its CAS number 2171806-46-3, is a highly versatile and significant compound in the realm of chemical biology and medicinal chemistry. This organofluorine derivative has garnered considerable attention due to its unique structural features and its pivotal role as an intermediate in the synthesis of various biologically active molecules. The presence of both bromine substituents and a methanesulfonyl fluoride moiety endows this compound with remarkable reactivity, making it an invaluable tool for researchers exploring novel therapeutic agents.

The brominated furan scaffold inherent in this compound is particularly noteworthy. Furan derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of bromine atoms at the 4 and 5 positions enhances the electrophilicity of the furan ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures essential for drug discovery.

Moreover, the methanesulfonyl fluoride (MsF) group attached to the furan ring adds another layer of utility. MsF is a powerful electrophile that can undergo nucleophilic substitution reactions with a wide range of nucleophiles, including amines, alcohols, and thiols. This reactivity makes (4,5-dibromofuran-2-yl)methanesulfonyl fluoride an excellent precursor for synthesizing sulfonamides, sulfonates, and other sulfur-containing heterocycles. These functional groups are prevalent in many pharmaceuticals due to their ability to modulate biological targets effectively.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For instance, researchers have leveraged (4,5-dibromofuran-2-yl)methanesulfonyl fluoride to develop novel strategies for constructing polysubstituted furans. These strategies involve sequential functionalization of the furan ring using palladium-catalyzed cross-coupling reactions followed by MsF-mediated transformations. Such approaches have enabled the rapid assembly of complex furan-based molecules with tailored biological properties.

In the context of drug discovery, (4,5-dibromofuran-2-yl)methanesulfonyl fluoride has been utilized in the synthesis of small-molecule inhibitors targeting various disease-related enzymes. For example, studies have demonstrated its utility in generating inhibitors of tyrosine kinases, which are implicated in cancer progression. The bromine atoms facilitate initial coupling with arylboronic acids or halides via palladium catalysis, while the MsF group serves as a handle for introducing sulfonamide moieties that interact with the active sites of these kinases.

Another area where this compound has made significant contributions is in the development of probes for biochemical studies. The electrophilic nature of the MsF group allows for covalent labeling of biomolecules such as proteins and peptides. This capability is particularly valuable for studying protein-protein interactions and enzyme mechanisms. Researchers have employed (4,5-dibromofuran-2-yl)methanesulfonyl fluoride to generate affinity probes that selectively label target proteins in cellular environments, providing insights into their function and regulation.

The synthesis of (4,5-dibromofuran-2-yl)methanesulfonyl fluoride itself is another area of interest. While several synthetic routes have been reported, recent work has focused on optimizing these methods for higher yields and improved atom economy. For instance, one approach involves the direct bromination of 2-fluoromethanesulfonic acid followed by condensation with furan derivatives under controlled conditions. Such improvements not only enhance efficiency but also reduce waste generation, aligning with green chemistry principles.

Future directions in the utilization of (4,5-dibromofuran-2-yl)methanesulfonyl fluoride may explore its role in developing new classes of therapeutics. Given its reactivity and versatility, it is likely to remain a cornerstone intermediate in synthetic chemistry. Additionally, advances in computational chemistry may enable more predictable design of furan-based molecules using this compound as a building block.

In summary,(4,5-dibromofuran-2-yl)methanesulfonyl fluoride (CAS No. 2171806-46-3) is a multifaceted compound with broad applications in chemical biology and medicinal chemistry. Its unique structural features make it an indispensable tool for constructing biologically active molecules through diverse synthetic transformations. As research continues to uncover new methodologies and applications,(4,5-dibromofuran-2-yl)methanesulfonyl fluoride will undoubtedly play an increasingly pivotal role in drug discovery and biochemical investigations.